4-Methoxybenzyl Isothiocyanate
4-Methoxybenzyl Isothiocyanate
1-(Isothiocyanatomethyl)-4-methoxybenzene, also known as 4-methoxybenzyl isothiocyanate or phenethylidene-malononitrile, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-(Isothiocyanatomethyl)-4-methoxybenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-(isothiocyanatomethyl)-4-methoxybenzene is primarily located in the membrane (predicted from logP). Outside of the human body, 1-(isothiocyanatomethyl)-4-methoxybenzene can be found in green vegetables. This makes 1-(isothiocyanatomethyl)-4-methoxybenzene a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
3694-57-3
VCID:
VC0139914
InChI:
InChI=1S/C9H9NOS/c1-11-9-4-2-8(3-5-9)6-10-7-12/h2-5H,6H2,1H3
SMILES:
COC1=CC=C(C=C1)CN=C=S
Molecular Formula:
C9H9NOS
Molecular Weight:
179.24 g/mol
4-Methoxybenzyl Isothiocyanate
CAS No.: 3694-57-3
Reference Standards
VCID: VC0139914
Molecular Formula: C9H9NOS
Molecular Weight: 179.24 g/mol
| CAS No. | 3694-57-3 |
|---|---|
| Product Name | 4-Methoxybenzyl Isothiocyanate |
| Molecular Formula | C9H9NOS |
| Molecular Weight | 179.24 g/mol |
| IUPAC Name | 1-(isothiocyanatomethyl)-4-methoxybenzene |
| Standard InChI | InChI=1S/C9H9NOS/c1-11-9-4-2-8(3-5-9)6-10-7-12/h2-5H,6H2,1H3 |
| Standard InChIKey | IMFQYAJJXFXVMM-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CN=C=S |
| Canonical SMILES | COC1=CC=C(C=C1)CN=C=S |
| Description | 1-(Isothiocyanatomethyl)-4-methoxybenzene, also known as 4-methoxybenzyl isothiocyanate or phenethylidene-malononitrile, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-(Isothiocyanatomethyl)-4-methoxybenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-(isothiocyanatomethyl)-4-methoxybenzene is primarily located in the membrane (predicted from logP). Outside of the human body, 1-(isothiocyanatomethyl)-4-methoxybenzene can be found in green vegetables. This makes 1-(isothiocyanatomethyl)-4-methoxybenzene a potential biomarker for the consumption of this food product. |
| Synonyms | 1-(Isothiocyanatomethyl)-4-methoxy-benzene; Isothiocyanic Acid p-Methoxybenzyl Ester; α-Isothiocyanato-p-methoxytoluene |
| PubChem Compound | 123197 |
| Last Modified | Nov 11 2021 |
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